Cas no 1804153-01-2 (2-Bromo-1-(2-ethoxy-4-(hydroxymethyl)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-ethoxy-4-(hydroxymethyl)phenyl)propan-1-one
• CAS No: 1804153-01-2
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 4976176
• Update Time: 2025-05-23

2-Bromo-1-(2-ethoxy-4-(hydroxymethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-ethoxy-4-(hydroxymethyl)phenyl)propan-1-one

• Inchi： 1S/C12H15BrO3/c1-3-16-11-6-9(7-14)4-5-10(11)12(15)8(2)13/h4-6,8,14H,3,7H2,1-2H3
• InChI Key： KZYUXCKTWFJITJ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(CO)=CC=1OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 232
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5

Additional information on 2-Bromo-1-(2-ethoxy-4-(hydroxymethyl)phenyl)propan-1-one

Introduction to 2-Bromo-1-(2-ethoxy-4-(hydroxymethyl)phenyl)propan-1-one (CAS No. 1804153-01-2)

2-Bromo-1-(2-ethoxy-4-(hydroxymethyl)phenyl)propan-1-one (CAS No. 1804153-01-2) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by a bromo-substituted propanone moiety and a substituted phenyl ring, making it a versatile building block for various chemical and biological studies.

The molecular structure of 2-Bromo-1-(2-ethoxy-4-(hydroxymethyl)phenyl)propan-1-one consists of a propanone backbone with a bromine atom at the 2-position, a phenyl ring substituted with an ethoxy group at the 2-position and a hydroxymethyl group at the 4-position. This intricate arrangement of functional groups imparts specific chemical properties and reactivity, which are crucial for its applications in synthetic chemistry and drug discovery.

In recent years, 2-Bromo-1-(2-ethoxy-4-(hydroxymethyl)phenyl)propan-1-one has been extensively studied for its potential as an intermediate in the synthesis of bioactive molecules. Its bromo-substituted ketone functionality makes it an excellent starting material for various chemical transformations, including nucleophilic substitution reactions, cross-coupling reactions, and electrophilic additions. These reactions can be tailored to introduce diverse functional groups, thereby expanding the scope of its utility in medicinal chemistry.

One of the key areas where 2-Bromo-1-(2-ethoxy-4-(hydroxymethyl)phenyl)propan-1-one has shown promise is in the development of new therapeutic agents. For instance, recent studies have explored its use in the synthesis of compounds with anti-inflammatory, anti-cancer, and anti-viral properties. The hydroxymethyl group on the phenyl ring can be modified to enhance solubility and bioavailability, while the bromo-substituted ketone moiety can be used to introduce pharmacophoric elements that target specific biological pathways.

In addition to its role as a synthetic intermediate, 2-Bromo-1-(2-ethoxy-4-(hydroxymethyl)phenyl)propan-1-one has also been investigated for its inherent biological activities. Preliminary in vitro studies have demonstrated that this compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as a lead compound for further optimization. The ability to fine-tune its structure through chemical modifications offers a promising avenue for enhancing its therapeutic efficacy and reducing toxicity.

The synthesis of 2-Bromo-1-(2-ethoxy-4-(hydroxymethyl)phenyl)propan-1-one typically involves multi-step procedures that require precise control over reaction conditions. Common synthetic routes include the condensation of an appropriate ketone with a substituted benzaldehyde followed by bromination of the resulting enol ether. Advanced synthetic techniques such as organocatalysis and transition-metal catalysis have also been employed to improve yields and selectivity, making the compound more accessible for large-scale production.

The physical properties of 2-Bromo-1-(2-ethoxy-4-(hydroxymethyl)phenyl)propan-1-one, such as its melting point, boiling point, and solubility in various solvents, are important considerations for both laboratory-scale experiments and industrial applications. Its solubility profile can be optimized through derivatization strategies, enabling its use in different reaction media and biological assays.

In conclusion, 2-Bromo-1-(2-ethoxy-4-(hydroxymethyl)phenyl)propan-1-one (CAS No. 1804153-01-2) is a versatile compound with significant potential in both synthetic chemistry and medicinal chemistry. Its unique structural features make it an attractive candidate for the development of novel bioactive molecules and therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties, solidifying its position as an important molecule in the chemical and pharmaceutical industries.